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Compound of Interest

Compound Name:
Methyl 2-(2-

chlorophenyl)propanoate

CAS No.: 115615-35-5

Cat. No.: B7861053

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(2-chlorophenyl)propanoate, with the CAS number 115615-35-5, is a halogenated

aromatic carboxylic acid ester.[1] This compound serves as a crucial building block in organic

synthesis, particularly in the development of novel pharmaceutical agents. Its structure,

featuring a chiral center and a substituted phenyl ring, makes it a valuable intermediate for

creating complex molecular architectures with specific biological activities. This guide provides

a comprehensive overview of its synthesis, physicochemical properties, applications in drug

discovery, and analytical methodologies for its characterization.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Methyl 2-(2-
chlorophenyl)propanoate is essential for its effective use in research and development. Key

properties are summarized in the table below.
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Property Value Source

CAS Number 115615-35-5 [1][2]

Molecular Formula C₁₀H₁₁ClO₂ [1]

Molecular Weight 198.65 g/mol [1]

IUPAC Name
methyl 2-(2-

chlorophenyl)propanoate
[2]

Purity Typically ≥97% [2]

LogP 2.904 [2]

Hydrogen Bond Acceptors 2 [2]

Synthesis of Methyl 2-(2-chlorophenyl)propanoate
The synthesis of Methyl 2-(2-chlorophenyl)propanoate is typically achieved through a two-

step process: the synthesis of the precursor carboxylic acid, 2-(2-chlorophenyl)propanoic acid,

followed by its esterification.

Part 1: Synthesis of 2-(2-chlorophenyl)propanoic Acid
(CAS: 2184-85-2)
The synthesis of the precursor acid involves the methylation of 2-chlorophenylacetic acid.[3]

Reaction:

Causality Behind Experimental Choices:

Lithium diisopropylamide (LDA): A strong, non-nucleophilic base is required to deprotonate

the α-carbon of the carboxylic acid without attacking the carbonyl group.

Hexamethylphosphoramide (HMPA): This polar aprotic solvent helps to solvate the lithium

cation, increasing the reactivity of the enolate.

Tetrahydrofuran (THF): A common aprotic solvent that is suitable for reactions involving

organolithium reagents.
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Iodomethane (CH₃I): A highly reactive methylating agent.

Experimental Protocol:

Under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-chlorophenylacetic acid in

anhydrous THF in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice

bath.

Slowly add a solution of 2M LDA in a mixture of heptane, THF, and ethylbenzene dropwise to

the flask.

Add HMPA to the reaction mixture and stir for 1 hour at room temperature.

Cool the reaction mixture in an ice bath and add iodomethane dropwise.

Continue stirring for 30 minutes at room temperature to allow the methylation to complete.

Quench the reaction by pouring the mixture into ice water and acidify with 10% aqueous

hydrochloric acid.

Extract the product with ethyl acetate.

Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under

reduced pressure to remove the solvent.

Purify the crude product by silica gel column chromatography (eluent: chloroform:methanol =

20:1) to obtain 2-(2-chlorophenyl)propanoic acid as a light yellow oil.[3]

Part 2: Esterification to Methyl 2-(2-
chlorophenyl)propanoate
The final step is the esterification of the synthesized carboxylic acid with methanol. Fischer

esterification is a common and effective method.[4][5]

Reaction:

Causality Behind Experimental Choices:
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Methanol (CH₃OH): Serves as both the reactant and the solvent, used in excess to drive the

equilibrium towards the product side.

Sulfuric Acid (H₂SO₄): A strong acid catalyst that protonates the carbonyl oxygen of the

carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to

nucleophilic attack by methanol.

Experimental Protocol:

In a round-bottom flask equipped with a reflux condenser, dissolve 2-(2-

chlorophenyl)propanoic acid in an excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol under reduced pressure.

Dissolve the residue in diethyl ether and wash with a saturated aqueous solution of sodium

bicarbonate to neutralize the acidic catalyst and any unreacted carboxylic acid.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent by rotary evaporation to yield crude Methyl 2-(2-
chlorophenyl)propanoate.

Further purification can be achieved by vacuum distillation.

Synthesis Workflow Diagram
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Step 1: Synthesis of 2-(2-chlorophenyl)propanoic Acid

Step 2: Esterification

2-chlorophenylacetic acid

Reaction & Work-up
LDA, HMPA, THF

Iodomethane

2-(2-chlorophenyl)propanoic acid

Purification

Reaction & Work-up

Methanol

H₂SO₄ (catalyst) Methyl 2-(2-chlorophenyl)propanoatePurification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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